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Compound of Interest

Compound Name: 4'-Amino-N-methylacetanilide

Cat. No.: B086871 Get Quote

An Objective Comparison of 4'-Amino-N-methylacetanilide and p-Aminoacetanilide for

Researchers

This guide provides a detailed comparative analysis of 4'-Amino-N-methylacetanilide and p-

aminoacetanilide (also known as N-(4-aminophenyl)acetamide), two structurally related

aromatic amines. The objective is to equip researchers, scientists, and drug development

professionals with the necessary data to evaluate their properties, synthesis, and potential

applications.

Introduction to the Compounds
p-Aminoacetanilide is a primary aromatic amine and an isomer of aminoacetanilide.[1] It serves

as a crucial intermediate in the synthesis of pharmaceuticals, dyes, and pigments.[1] Its

chemical structure consists of a p-phenylenediamine core acetylated on one of the amino

groups.

4'-Amino-N-methylacetanilide is a derivative of p-aminoacetanilide, distinguished by a methyl

group on the amide nitrogen. This N-methylation significantly alters its physicochemical

properties and potential biological interactions. It is primarily utilized as a chemical reagent and

a building block in the synthesis of more complex molecules, including pharmaceuticals and

polymers.[2]
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The addition of a methyl group to the amide nitrogen in 4'-Amino-N-methylacetanilide results

in notable differences in physical properties when compared to p-aminoacetanilide. The N-

methylated compound exhibits a lower melting point and a higher molecular weight.

Property
4'-Amino-N-
methylacetanilide

p-Aminoacetanilide

CAS Number 119-63-1 122-80-5[1]

Molecular Formula C₉H₁₂N₂O C₈H₁₀N₂O[1]

Molar Mass 164.2 g/mol 150.18 g/mol [1]

Appearance
Dark Grey to Dark Beige

Solid[3]

White to Pink/Brown

Crystalline Powder[1][4]

Melting Point 70-91 °C[3] 164–167 °C[1]

Boiling Point ~323 °C (Predicted)[3] 267 °C[1]

Solubility in Water
Slightly soluble in Chloroform,

Methanol[3]
0.1-1 g/100 mL at 25 °C[1]

Synthesis and Experimental Protocols
The synthesis of p-aminoacetanilide is well-documented and typically involves a two-step

process starting from acetanilide. In contrast, specific high-yield synthesis routes for 4'-Amino-
N-methylacetanilide are less commonly detailed in foundational literature, with the compound

often supplied as a reagent.

Experimental Protocol: Synthesis of p-Aminoacetanilide
A prevalent method for synthesizing p-aminoacetanilide is through the reduction of p-

nitroacetanilide.[1][5]

Objective: To synthesize p-aminoacetanilide by the reduction of p-nitroacetanilide using iron

powder in an acidic medium.

Materials:
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p-nitroacetanilide

Iron powder

Glacial acetic acid

Water

Sodium carbonate

Heating mantle, reflux condenser, beakers, filtration apparatus

Procedure:

A mixture of water, a small amount of acetic acid, and iron powder is placed in a reaction

vessel and heated to approximately 80 °C.

p-nitroacetanilide is added portion-wise to the heated mixture while maintaining the

temperature between 72-75 °C.

After the addition is complete, the reaction mixture is held at temperature for a period (e.g., 1

hour) to ensure the reduction is complete.

The reaction is then neutralized. A base, such as sodium carbonate, is added until the pH

reaches approximately 8.

The hot solution is filtered to remove the iron oxide byproduct.

The filtrate is allowed to cool, promoting the crystallization of p-aminoacetanilide.

The resulting crystals are collected by filtration, washed with cold water, and dried to yield

the final product.

Workflow: Synthesis of p-Aminoacetanilide

Step 1: Nitration Step 2: Reduction

Acetanilide Nitration Reaction

H2SO4, HNO3
(Mixed Acid) p-Nitroacetanilide

Dilute in
ice water

Reduction Reaction

Fe, CH3COOH
(Iron/Acid) p-Aminoacetanilide

(Final Product)

Neutralize,
Crystallize
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A common two-step synthesis route for p-aminoacetanilide.

Applications and Biological Relevance
Both compounds are valuable as intermediates in chemical synthesis.

p-Aminoacetanilide: It is a key precursor for azo dyes and pharmaceuticals.[1][6] Notably, its

diazonium salt can be hydrolyzed to produce Paracetamol (acetaminophen), a widely used

analgesic and antipyretic.[5]

4'-Amino-N-methylacetanilide: This compound serves as a versatile building block for

various chemicals, including dyes, polymers, and pharmaceuticals like chloramphenicol and

nitrofurantoin.[2] It has also been identified as an organic micropollutant in wastewater.[3]

The structural difference—the presence of an N-methyl group—is critical. In drug development,

N-methylation can influence a molecule's metabolic stability, membrane permeability, and

receptor-binding affinity.

Structural and Functional Relationships

p-Aminoacetanilide
(C₈H₁₀N₂O)

Key Difference:
Methyl group on Amide Nitrogen

(-N(CH₃)C=O)

Pharmaceutical Synthesis
(e.g., Paracetamol) Dye & Polymer Synthesis

4'-Amino-N-methylacetanilide
(C₉H₁₂N₂O)

Click to download full resolution via product page

Relationship between the two compounds and their applications.

Toxicology and Safety
There is a significant disparity in the available toxicological data for these two compounds.

p-Aminoacetanilide: The acute oral toxicity (LD50) in rats has been reported as 2500-3350

mg/kg.[7] It is classified as a moderate eye irritant and may cause allergic skin reactions or
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respiratory difficulties upon inhalation.[4][7] Standard personal protective equipment should

be used during handling.

4'-Amino-N-methylacetanilide: Specific toxicological studies such as LD50 values are not

readily available. The primary safety information comes from general hazard classifications,

which indicate it may cause skin irritation (H315), serious eye irritation (H319), and

respiratory irritation (H335). The toxicological properties have not been fully investigated,

warranting a cautious approach and stringent safety measures during handling.[8]

Conclusion
While 4'-Amino-N-methylacetanilide and p-aminoacetanilide share a common structural core,

the N-methyl group introduces significant differences. p-Aminoacetanilide is a well-

characterized, high-melting-point solid with established synthesis protocols and a known, albeit

moderate, toxicity profile. 4'-Amino-N-methylacetanilide is a lower-melting-point derivative

whose primary value lies in its role as a synthetic building block. The lack of comprehensive

toxicological data for the N-methylated compound is a critical information gap for researchers.

The choice between these two molecules will depend entirely on the specific synthetic target

and the desired physicochemical properties of the intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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